Cas no 1785086-06-7 (2-(1-Aminocyclopropyl)-3-bromophenol)

• Product Name: 2-(1-Aminocyclopropyl)-3-bromophenol
• CAS No: 1785086-06-7
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5878971
• PubChem ID: 84735964
• Update Time: 2025-05-19

2-(1-Aminocyclopropyl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 1785086-06-7
• EN300-1914183
• 2-(1-aminocyclopropyl)-3-bromophenol
• 2-(1-Aminocyclopropyl)-3-bromophenol

• Inchi： 1S/C9H10BrNO/c10-6-2-1-3-7(12)8(6)9(11)4-5-9/h1-3,12H,4-5,11H2
• InChI Key： RZNUOBMQQZPUTL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C1(CC1)N)O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Aminocyclopropyl)-3-bromophenol

2-(1-Aminocyclopropyl)-3-bromophenol: A Comprehensive Overview

The compound 2-(1-Aminocyclopropyl)-3-bromophenol, with the CAS number 1785086-06-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropylamine group with a bromophenol moiety. The integration of these functional groups imparts distinctive chemical and physical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 2-(1-Aminocyclopropyl)-3-bromophenol in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its ability to undergo diverse chemical transformations. For instance, the cyclopropylamine group has been shown to enhance the bioavailability and stability of certain drug candidates, while the bromophenol moiety contributes to selective binding affinity for specific biological targets.

In addition to its pharmacological applications, 2-(1-Aminocyclopropyl)-3-bromophenol has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in advanced materials such as conductive polymers and nanocomposites. Recent advancements in this area have demonstrated its ability to enhance the mechanical and electrical properties of polymer blends, opening new avenues for its application in high-performance materials.

The synthesis of 2-(1-Aminocyclopropyl)-3-bromophenol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to streamline the production process. These improvements have not only enhanced the scalability of the synthesis but also reduced the environmental footprint associated with its manufacture.

From an analytical standpoint, 2-(1-Aminocyclopropyl)-3-bromophenol presents unique challenges due to its complex structure. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound. These methods provide critical insights into its molecular structure, purity, and stability under various conditions.

In conclusion, 2-(1-Aminocyclopropyl)-3-bromophenol is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts. As ongoing studies continue to uncover new potential uses for this compound, it is poised to make significant contributions to both academic and industrial sectors.